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Compound of Interest

Compound Name: 4-Acetylphenylboronic acid

Cat. No.: B125202

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetylphenylboronic acid is a versatile organic compound that serves as a crucial building
block in a multitude of synthetic applications, particularly in the realms of medicinal chemistry
and materials science. Its unique chemical structure, featuring both a boronic acid moiety and a
ketone functional group, allows for its participation in a wide array of chemical transformations.
This technical guide provides an in-depth overview of 4-acetylphenylboronic acid, including
its commercial availability, purity grades, key chemical properties, and common applications
with a focus on its role in drug discovery and development.

Commercial Suppliers and Purity Grades

4-Acetylphenylboronic acid is readily available from a variety of chemical suppliers, catering
to the diverse needs of the research and development community. The compound is offered in
a range of purity grades, with the most common being =95%, >97%, and =98%. Higher purity
grades are often available upon request for more sensitive applications. The selection of an
appropriate purity grade is critical and should be based on the specific requirements of the
intended application, as trace impurities can sometimes influence reaction outcomes or
biological assays.

Below is a summary of prominent commercial suppliers and their typically offered purity grades
for 4-acetylphenylboronic acid. It is important to note that specific purity levels and impurity
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profiles can vary by batch, and it is always recommended to consult the supplier's Certificate of

Analysis (CoA) for the most accurate and lot-specific data.

Table 1: Commercial Suppliers and Purity Grades of 4-Acetylphenylboronic Acid

Supplier

Typical Purity Grades
Offered

Additional Notes

Sigma-Aldrich (Merck)

95%][1][2], Assay data

available on CoAJ[3]

Also offers related boronic

acids and derivatives.

Thermo Scientific (Alfa Aesar)

97%

Product specifications often
include appearance and

spectral data.

Purity typically between 97.0%

TCI Chemicals Offers various pack sizes.
and 112.0% (assay)[4]
o Provides detailed product
Chem-Impex 95-105% (by titration) ) ) ) )
information on their website.
Specializes in bioactive
MedChemExpress High purity for research use molecules for drug discovery.
[5]
Provides Safety Data Sheets
AK Scientific 97% (SDS) and other technical

documents.

Optima Chemical

Manufacturer and distributor of

boronic acids

May offer bulk quantities and

custom synthesis.

Physicochemical Properties

Understanding the physicochemical properties of 4-acetylphenylboronic acid is essential for
its proper handling, storage, and use in experimental settings.

Table 2: Key Physicochemical Properties of 4-Acetylphenylboronic Acid
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Property Value Source
CAS Number 149104-90-5 [1][3][6]
Molecular Formula C8H9BO3 [7]
Molecular Weight 163.97 g/mol [11[3]

White to off-white or light
Appearance _ [6]
yellow crystalline powder

Melting Point 240-244 °C (lit.) [1]

Sparingly soluble in water.

Solubility Soluble in polar organic [6]
solvents.
Store at room temperature in a
Storage

dry, well-ventilated place.

Applications in Research and Drug Development

4-Acetylphenylboronic acid is a valuable reagent in organic synthesis, primarily utilized in the
formation of carbon-carbon and carbon-heteroatom bonds. Its most prominent application is in
the Suzuki-Miyaura cross-coupling reaction.[3][8] This palladium-catalyzed reaction is a
cornerstone of modern synthetic chemistry, enabling the construction of complex biaryl and
substituted aromatic compounds, which are common motifs in many pharmaceutical agents.[7]

The presence of the acetyl group provides a reactive handle for further chemical modifications.
This allows for the straightforward introduction of this substituted phenyl ring into a target
molecule, which can then be elaborated upon to build more complex molecular architectures.
This strategy is widely employed in the synthesis of small molecule libraries for high-throughput
screening in drug discovery programs.

Beyond Suzuki-Miyaura coupling, 4-acetylphenylboronic acid is also used in other significant
organic transformations, including:

o Copper-catalyzed C-N and C-O cross-coupling reactions

» As a building block in the synthesis of novel heterocyclic compounds
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* In the development of sensors and probes due to the diol-binding properties of the boronic
acid group

Experimental Protocol: Suzuki-Miyaura Cross-

Coupling Reaction

The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling
reaction using 4-acetylphenylboronic acid. This protocol is intended as a general guideline
and may require optimization depending on the specific aryl halide used.

Reaction Scheme:
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Conditions

Solvent
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Reactants

4-Acetylphenylboronic Acid

~

Ar-X
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Experimental Workflow for Suzuki-Miyaura Coupling

Combine Aryl Halide,
4-Acetylphenylboronic Acid, and Base

l

Establish Inert Atmosphere
(Evacuate and Backfill with N2/Ar)

l

Add Solvent and
Pd Catalyst

l

Heat and Stir
(Monitor by TLC/LC-MS)

l

Cool, Dilute, and
Perform Aqueous Workup

l

Dry, Concentrate, and
Purify by Column Chromatography

Isolate Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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